2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile

• IUPAC Name: 2-[5-[(Z)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]furan-2-yl]benzonitrile
• InChI: InChI=1S/C17H11N3O4/c1-11-17(20(21)22)16(24-19-11)9-7-13-6-8-15(23-13)14-5-3-2-4-12(14)10-18/h2-9H,1H3/b9-7-
• InChI Key: IREAEIFTBGZXCU-CLFYSBASSA-N
• Canonical SMILES: CC1=NOC(=C1[N+](=O)[O-])C=CC2=CC=C(O2)C3=CC=CC=C3C#N
• Isomeric SMILES: CC1=NOC(=C1[N+](=O)[O-])/C=C\C2=CC=C(O2)C3=CC=CC=C3C#N
• Molecular Formula: C17H11N3O4
• Molecular Weight: 321.29 g/mol

Description

2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile, also known as MNI-301, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MNI-301 is a synthetic compound that can be used to study the mechanisms of various biological processes.

Mechanism of Action

2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile works by binding to the catalytic domain of PKC and inhibiting its activity. This leads to a decrease in the phosphorylation of various proteins, which in turn affects various cellular processes. 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile has been shown to be a selective inhibitor of PKC, and it does not affect the activity of other kinases.
Biochemical and Physiological Effects:
2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce the size of tumors in animal models. 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile has also been shown to have neuroprotective effects and can protect neurons from damage caused by various neurotoxins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile in lab experiments is its selectivity towards PKC. This allows researchers to study the role of PKC in various biological processes without affecting the activity of other kinases. However, one of the limitations of using 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile. One area of research is to study the role of PKC in various diseases such as cancer and neurological disorders. Another area of research is to develop more potent and selective inhibitors of PKC. Additionally, researchers can study the effects of 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile on other cellular processes and identify potential new targets for drug development.
Conclusion:
In conclusion, 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. It has been used extensively to study the role of PKC in various biological processes and diseases. 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile has several advantages and limitations for lab experiments, and there are several future directions for research involving this compound.

Synthesis Methods

2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile can be synthesized using a multistep process involving the reaction of various chemical reagents. The synthesis of 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile involves the reaction of 2-furylboronic acid with 2-bromo-5-nitroisoxazole in the presence of a palladium catalyst. The resulting intermediate product is then reacted with vinyl magnesium bromide to yield 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile.

Scientific Research Applications

2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile has been used extensively in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis. 2-{5-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]-2-furyl}benzonitrile has been used to study the role of PKC in various diseases such as cancer and neurological disorders.